Cas no 1779914-33-8 (2-Chloro-5-(difluoromethyl)benzoic acid)

• Product Name: 2-Chloro-5-(difluoromethyl)benzoic acid
• CAS No: 1779914-33-8
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• CID: 6160637
• PubChem ID: 84674690
• Update Time: 2025-10-30

2-Chloro-5-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)benzoic acid
• EN300-6509638
• 1779914-33-8
• BQKBNUYFHFTKPA-UHFFFAOYSA-N

• Inchi： 1S/C8H5ClF2O2/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,7H,(H,12,13)
• InChI Key： BQKBNUYFHFTKPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=CC=1C(=O)O

Computed Properties

• Exact Mass: 205.9946134g/mol
• Monoisotopic Mass: 205.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Chloro-5-(difluoromethyl)benzoic acid

2-Chloro-5-(difluoromethyl)benzoic Acid (CAS No. 1779914-33-8)

2-Chloro-5-(difluoromethyl)benzoic acid is a chemical compound with the CAS number 1779914-33-8. This compound is a derivative of benzoic acid, featuring a chlorine atom at the 2-position and a difluoromethyl group at the 5-position of the benzene ring. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in various fields of chemistry and materials science.

The structure of 2-chloro-5-(difluoromethyl)benzoic acid is characterized by its aromatic benzene ring, which is substituted with two electron-withdrawing groups: a chlorine atom and a difluoromethyl group. These substituents influence the electronic properties of the molecule, enhancing its reactivity in certain chemical reactions. The benzoic acid functional group further contributes to the compound's acidity, making it a potential candidate for applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 2-chloro-5-(difluoromethyl)benzoic acid in the development of novel materials with tailored properties. For instance, researchers have explored its use as a building block for synthesizing advanced polymers and coatings with improved thermal stability and mechanical strength. The compound's ability to undergo various organic reactions, such as nucleophilic substitution and electrophilic aromatic substitution, has been extensively studied, providing insights into its versatility in synthetic chemistry.

In addition to its synthetic applications, 2-chloro-5-(difluoromethyl)benzoic acid has shown promise in biological systems. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its utility in drug discovery efforts. Furthermore, its role as an intermediate in the synthesis of bioactive compounds has been reported in recent scientific literature.

The synthesis of 2-chloro-5-(difluoromethyl)benzoic acid typically involves multi-step processes that include aromatic substitution reactions and fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing demand for sustainable chemical practices.

From an analytical standpoint, 2-chloro-5-(difluoromethyl)benzoic acid has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses provide detailed insights into its molecular structure and purity, ensuring its reliability for use in research and industrial applications.

In conclusion, 2-chloro-5-(difluoromethyl)benzoic acid (CAS No. 1779914-33-8) is a versatile compound with significant potential across multiple domains of science and technology. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike.